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Compound of Interest

Compound Name: Isotaxiresinol 9,9'-acetonide

Cat. No.: B565949

Isotaxiresinol 9,9'-acetonide: A Technical
Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isotaxiresinol 9,9'-acetonide is a lignan derivative with the chemical formula C22H2606.[1]
Lignans are a class of naturally occurring polyphenols found in a variety of plants, and many
exhibit a wide range of biological activities. Isotaxiresinol 9,9'-acetonide is structurally related
to isotaxiresinol, a lignan that can be isolated from plants of the Taxus genus, such as Taxus
wallichiana Zucc.[2] This document provides a summary of the currently available technical
information regarding the chemical structure and properties of Isotaxiresinol 9,9'-acetonide.

Chemical Structure and Properties

Isotaxiresinol 9,9'-acetonide is characterized by the presence of an acetonide group, which is
a protective group for 1,2- and 1,3-diols formed by the reaction with acetone. This modification
alters the polarity and steric properties of the parent compound, isotaxiresinol, which may, in
turn, influence its biological activity and pharmacokinetic profile.

Table 1: Chemical and Physical Properties of Isotaxiresinol 9,9'-acetonide
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Property Value Source

4-[(5aR,6S,11aR)-8-hydroxy-9-
methoxy-3,3-dimethyl-
1,5,5a,6,11,11a-

IUPAC Name ] N/A
hexahydro[3]benzoxepino[6,5-

c][2]benzopyran-6-yllbenzene-

1,2-diol
CAS Number 252333-72-5 [1]
Molecular Formula C22H2606 [1]
Molecular Weight 386.44 g/mol [1]
Appearance Powder [1]
Purity 95-98% (by HPLC) [1]

COC1=C(0)C=C2C(C[C@@H

SMILES ]3--INVALID-LINK--COC(C) [1]
(C)oC3)=C1

Melting Point Data not available

Boiling Point Data not available

Data not available.
Commercial suppliers suggest
that for higher solubility,
Solubility warming to 37°C and
sonication may be necessary,
indicating poor solubility in

common solvents.

Spectroscopic Data

Detailed experimental spectroscopic data such as 'H NMR, 13C NMR, and mass spectrometry
for Isotaxiresinol 9,9'-acetonide are not readily available in the public domain.

Biological Activity and Pharmacological Properties
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There is currently a significant lack of published data on the specific biological activities and
pharmacological effects of Isotaxiresinol 9,9'-acetonide.

However, the parent compound, isotaxiresinol, has been investigated for its potential health
benefits. A study on ovariectomized rats, a model for postmenopausal osteoporosis,
demonstrated that isotaxiresinol exhibited anti-osteoporotic activity.[4] The study reported that
oral administration of isotaxiresinol increased bone mineral content and density, and prevented
the decrease in bone strength indexes.[4] Furthermore, it was observed that isotaxiresinol
slightly increased bone formation and significantly inhibited bone resorption without affecting
the uterine tissue.[4]

Lignans, as a class, are known for their antioxidant and anti-inflammatory properties. For
instance, secoisolariciresinol, another related lignan, and its metabolites have demonstrated
antioxidant activity.[5][6] It is plausible that Isotaxiresinol 9,9'-acetonide may possess similar
properties, but this has not been experimentally verified.

Experimental Protocols

Detailed experimental protocols for the synthesis or isolation of Isotaxiresinol 9,9'-acetonide
are not described in the available literature. General methods for the isolation of lignans and
other taxoids from Taxus wallichiana typically involve extraction with methanol, followed by
partitioning with solvents of varying polarity and subsequent chromatographic separation.

Signaling Pathways

There is no information available in the scientific literature regarding the specific signaling
pathways modulated by Isotaxiresinol 9,9'-acetonide.

Logical Relationship Diagram
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Logical Relationship of Isotaxiresinol 9,9'-acetonide
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Caption: Logical relationship of Isotaxiresinol 9,9'-acetonide.

Conclusion

Isotaxiresinol 9,9'-acetonide is a derivative of the natural lignan isotaxiresinol. While its
chemical structure is defined, there is a significant gap in the publicly available scientific
literature regarding its physicochemical properties, spectroscopic data, biological activities, and
mechanisms of action. The known anti-osteoporotic activity of its parent compound,
isotaxiresinol, suggests a potential avenue for future research into the pharmacological profile
of the acetonide derivative. Further studies are required to elucidate the properties and
potential therapeutic applications of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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Address: 3281 E Guasti Rd
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